Cas no 1314938-99-2 (5-hydroxytetrahydro-2H-pyran-3-carboxylic acid)

5-Hydroxytetrahydro-2H-pyran-3-carboxylic acid is a versatile heterocyclic compound featuring both hydroxyl and carboxylic acid functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its pyran ring structure provides a rigid scaffold, while the hydroxyl and carboxyl groups offer sites for further derivatization, enabling the synthesis of complex molecules. This compound is particularly useful in the development of chiral building blocks and bioactive molecules due to its stereochemical properties. Its stability and solubility in common organic solvents facilitate handling in laboratory settings. Researchers value this compound for its potential in medicinal chemistry, including the design of enzyme inhibitors and prodrugs.
5-hydroxytetrahydro-2H-pyran-3-carboxylic acid structure
1314938-99-2 structure
Product name:5-hydroxytetrahydro-2H-pyran-3-carboxylic acid
CAS No:1314938-99-2
MF:C6H10O4
MW:146.141202449799
CID:5304087
PubChem ID:55299096

5-hydroxytetrahydro-2H-pyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxytetrahydro-2H-pyran-3-carboxylic acid
    • 5-hydroxyoxane-3-carboxylic acid
    • 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid
    • Inchi: 1S/C6H10O4/c7-5-1-4(6(8)9)2-10-3-5/h4-5,7H,1-3H2,(H,8,9)
    • InChI Key: PCDZNDBQJQHKCJ-UHFFFAOYSA-N
    • SMILES: O1CC(CC(C(=O)O)C1)O

Computed Properties

  • Exact Mass: 146.05790880g/mol
  • Monoisotopic Mass: 146.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: -0.9

5-hydroxytetrahydro-2H-pyran-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-100MG
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
100MG
¥ 1,920.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-1g
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
1g
¥7543.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-100.0mg
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
100.0mg
¥1886.0000 2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-1G
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
1g
¥ 7,682.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-250MG
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
250MG
¥ 3,075.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-100mg
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
100mg
¥1886.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-250mg
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
250mg
¥3020.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-500mg
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
500mg
¥5028.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL200085-250.0mg
5-hydroxyoxane-3-carboxylic acid
1314938-99-2 95%
250.0mg
¥3020.0000 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1545536-100mg
5-Hydroxytetrahydro-2H-pyran-3-carboxylic acid
1314938-99-2 98%
100mg
¥6649.00 2024-08-09

Additional information on 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid

5-Hydroxytetrahydro-2H-Pyran-3-Carboxylic Acid: A Comprehensive Overview

5-Hydroxytetrahydro-2H-pyran-3-carboxylic acid (CAS No. 1314938-99-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial fields. This compound, often abbreviated as 5-HTPA, belongs to the class of tetrahydropyrans, which are six-membered cyclic ethers with a hydroxyl group and a carboxylic acid moiety. The molecule's structure is characterized by a saturated six-membered ring with one oxygen atom, a hydroxyl group at the 5-position, and a carboxylic acid group at the 3-position. These functional groups confer the compound with diverse chemical reactivity and biological activity.

The synthesis of 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid can be achieved through various routes, including enzymatic catalysis, microbial fermentation, and chemical synthesis. Recent advancements in biocatalysis have enabled the efficient production of this compound using engineered microorganisms, which has significantly reduced production costs and environmental impact. For instance, researchers have successfully utilized recombinant Escherichia coli strains expressing specific glycosyltransferases to synthesize 5-HTPA in high yields.

One of the most notable applications of 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid is in the field of food science, where it serves as a natural flavor enhancer and stabilizer. The compound's ability to form stable emulsions and gels makes it an ideal ingredient in dairy products, beverages, and confectioneries. Recent studies have demonstrated that 5-HTPA can also act as an antioxidant, protecting food products from oxidative degradation and extending their shelf life.

In the pharmaceutical industry, 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid has shown promise as a bioactive molecule with potential therapeutic applications. Preclinical studies have revealed that the compound exhibits anti-inflammatory and anti-cancer properties. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that 5-HTPA can inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. Furthermore, research conducted at the University of California has shown that 5-HTPA can induce apoptosis in cancer cells by modulating mitochondrial function.

The cosmetic industry has also embraced 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid as a key ingredient in skincare products due to its moisturizing and skin-repairing properties. The compound's ability to penetrate the skin barrier allows it to deliver active ingredients more effectively, making it an ideal component in anti-aging formulations. A recent clinical trial conducted by L'Oréal Research & Innovation demonstrated that incorporating 5-HTPA into facial serums significantly improved skin elasticity and reduced wrinkle depth after eight weeks of use.

From an environmental perspective, 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid has been explored as a sustainable alternative to traditional petrochemical-based compounds. Its biodegradability and low toxicity make it an attractive option for green chemistry applications. For instance, researchers at Stanford University have developed a method to use 5-HTPA as a building block for synthesizing biodegradable polymers for packaging materials.

In conclusion, 5-hydroxytetrahydro-2H-pyran-3-carboxylic acid (CAS No. 1314938-99-2) is a multifaceted compound with applications spanning food science, pharmaceuticals, cosmetics, and environmental sustainability. Its unique chemical properties and versatile functionality continue to drive innovation across various industries. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.

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